Cas no 29263-10-3 (1,3,5-Triazine,2,4,6-tripropoxy-)

• Product Name: 1,3,5-Triazine,2,4,6-tripropoxy-
• CAS No: 29263-10-3
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 273983
• Update Time: 2024-01-27

1,3,5-Triazine,2,4,6-tripropoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4,6-tripropoxy-
• 2,4,6-TRIPROPOXY-S-TRIAZINE
• 1,3,5-Triazine, 2,4,6-tripropoxy-
• 2,4,6-tripropoxy-[1,3,5]triazine

• Inchi： 1S/C12H21N3O3/c1-4-7-16-10-13-11(17-8-5-2)15-12(14-10)18-9-6-3/h4-9H2,1-3H3
• InChI Key： OTFGKNPRQHOROP-UHFFFAOYSA-N
• SMILES： N1=C(OCCC)N=C(OCCC)N=C1OCCC

Computed Properties

• Exact Mass: 255.15843
• Monoisotopic Mass: 255.158292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 1.063
• Melting Point: 30-33 °C
• Boiling Point: 366.3°Cat760mmHg
• Flash Point: 133.5°C
• Refractive Index: 1.481
• PSA: 66.36
• pka: 1.99±0.10(Predicted)